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Compound of Interest

Compound Name: CAY10583

Cat. No.: B606500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

CAY10583 stock solutions for use in cell culture applications. CAY10583 is a potent and

selective full agonist for the leukotriene B4 receptor type 2 (BLT2), a G-protein coupled

receptor.[1][2] It is a valuable tool for investigating the roles of BLT2 in various physiological

and pathological processes, including inflammation, wound healing, and cell migration.[2][3]

Physicochemical and Solubility Data
A thorough understanding of the physicochemical properties of CAY10583 is crucial for its

effective use in experimental settings. The following table summarizes key data for CAY10583.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b606500?utm_src=pdf-interest
https://www.benchchem.com/product/b606500?utm_src=pdf-body
https://www.benchchem.com/product/b606500?utm_src=pdf-body
https://www.caymanchem.com/product/10012424/cay10583
https://www.medchemexpress.com/cay10583.html
https://www.medchemexpress.com/cay10583.html
https://www.sigmaaldrich.com/HK/zh/tech-docs/paper/921564
https://www.benchchem.com/product/b606500?utm_src=pdf-body
https://www.benchchem.com/product/b606500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Formal Name

4'-[[(1-

oxopentyl)phenylamino]methyl]

-[1,1'-biphenyl]-2-carboxylic

acid

[1]

Molecular Formula C₂₅H₂₅NO₃ [1][4]

Molecular Weight 387.5 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Storage (Solid) -20°C [1][4]

Stability (Solid) ≥ 4 years [1]

Solubility in DMSO 10 mg/mL [1]

Solubility in DMF 10 mg/mL [1]

Solubility in Ethanol 0.25 mg/mL [1]

CAY10583 Signaling Pathway
CAY10583 acts as a selective agonist for the BLT2 receptor.[1] Activation of BLT2 can initiate

downstream signaling cascades, including the phosphorylation of ERK and an increase in

intracellular calcium.[1] This pathway is implicated in processes such as keratinocyte migration,

which is crucial for wound healing.[2][3]
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CAY10583 Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b606500?utm_src=pdf-body-img
https://www.benchchem.com/product/b606500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following protocols detail the preparation of a CAY10583 stock solution and its subsequent

dilution to a working concentration for cell culture experiments.

Materials
CAY10583 solid (crystalline)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Sterile, disposable pipette tips

Calibrated analytical balance

Vortex mixer

Laminar flow hood (biological safety cabinet)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Safety Precautions
CAY10583 is for research use only and not for human or veterinary use.[4]

Handle the compound with care. As with many research chemicals, it should be considered

potentially hazardous.[5][6]

Always wear appropriate PPE, including a lab coat, gloves, and safety glasses, when

handling the solid compound and its solutions.

Perform all handling of the solid and preparation of the stock solution in a laminar flow hood

to maintain sterility and prevent inhalation of the powder.

Protocol 1: Preparation of a 10 mM CAY10583 Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution in DMSO.

Equilibration: Allow the vial of CAY10583 solid to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: In a laminar flow hood, accurately weigh the desired amount of CAY10583 solid.

To prepare 1 mL of a 10 mM stock solution, weigh out 3.875 mg of CAY10583 (Molecular

Weight = 387.5 g/mol ).

Dissolution: Transfer the weighed solid into a sterile amber microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. For 3.875 mg,

add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The

solution should be clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution

into smaller, single-use aliquots in sterile, amber cryovials. Store the aliquots at -20°C for

long-term storage.[1][4] When stored properly, the stock solution should be stable for an

extended period.

Stock Solution Preparation
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Stock Solution Workflow

Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol outlines the dilution of the 10 mM DMSO stock solution to a final working

concentration in cell culture medium. The final concentration of DMSO in the cell culture
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medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Thawing: Thaw a single aliquot of the 10 mM CAY10583 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations,

it is good practice to perform an intermediate dilution. For example, to prepare a 1 mM

solution, dilute 10 µL of the 10 mM stock solution into 90 µL of sterile cell culture medium.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the pre-

warmed complete cell culture medium. For instance, to prepare 10 mL of a 10 µM working

solution, add 10 µL of the 10 mM stock solution to 9.99 mL of cell culture medium.

Mixing: Gently mix the final working solution by swirling or inverting the tube to ensure

homogeneity before adding it to the cells.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the CAY10583-treated cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606500#preparing-cay10583-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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